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Compound of Interest

Compound Name: 3-Bromo-5-methylpicolinonitrile

Cat. No.: B1344256

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential safety, operational, and disposal
information for 3-Bromo-5-methylpicolinonitrile (CAS No. 474824-78-7), a versatile building
block in pharmaceutical and agrochemical synthesis.[1] Adherence to these protocols is critical
for ensuring laboratory safety and experimental integrity.

Chemical and Physical Properties

3-Bromo-5-methylpicolinonitrile is a white solid with the molecular formula C7HsBrN2 and a
molecular weight of 197.03 g/mol .[1][2] Its structure, featuring a brominated pyridine ring with
methyl and nitrile functional groups, makes it a valuable intermediate in organic synthesis.[1][2]

Property Value

CAS Number 474824-78-7
Molecular Formula C7HsBrN2
Molecular Weight 197.03 g/mol
Appearance White solid

Purity Typically = 98.0%

Hazard Identification and Safety Precautions
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This compound is classified as harmful and an irritant. The following table summarizes its
hazard statements.

Hazard Class Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Acute Toxicity, Dermal H312: Harmful in contact with skin
Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation
Acute Toxicity, Inhalation H332: Harmful if inhaled

Specific Target Organ Toxicity H335: May cause respiratory irritation

Signal Word: Warning[3][4]

Pictograms:

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to minimize exposure risk. The following table
outlines the required PPE for handling 3-Bromo-5-methylpicolinonitrile.
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Body Part Protection Specification

Weatr tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US). A face shield is

required when there is a risk of

Eyes/Face Safety Goggles/Face Shield

splashing.[3]

Wear chemical-impermeable
) ) ) gloves (e.g., nitrile) and
Skin Gloves and Protective Clothing i ) ) )
fire/flame resistant, impervious

clothing.[3][5]

Use only in a well-ventilated
area or in a chemical fume
) ) hood.[6] If ventilation is
Respiratory Respirator )
inadequate, a NIOSH-
approved respirator is

required.[5]

Handling and Storage

Proper handling and storage are crucial for maintaining the stability and integrity of 3-Bromo-5-
methylpicolinonitrile.

» Handling: Handle in a well-ventilated place, preferably within a chemical fume hood.[3][6]
Avoid contact with skin and eyes, and prevent the formation of dust and aerosols.[3] Use
non-sparking tools and take measures to prevent electrostatic discharge.[3] Do not eat,
drink, or smoke when using this product.[3]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] Keep
away from heat, sparks, and open flames.[6] Store separately from incompatible materials
such as oxidizing agents.[6]

Operational Workflow for Handling
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The following diagram outlines the standard workflow for safely handling 3-Bromo-5-
methylpicolinonitrile in a laboratory setting.

Workflow for Handling 3-Bromo-5-methylpicolinonitrile
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Caption: Standard operating procedure for handling 3-Bromo-5-methylpicolinonitrile.

First Aid Measures

In case of exposure, follow these first aid measures immediately.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) i )
artificial respiration and seek immediate medical

attention.[3]

Immediately wash the skin with plenty of water
i for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes.[6] Seek

medical attention if irritation persists.[6]

Immediately flush eyes with plenty of water for

at least 15 minutes, separating the eyelids with
Eye Contact i ) .

fingers.[6] Seek medical attention if irritation

persists.[6]

Wash out the mouth with copious amounts of
Ingestion water for at least 15 minutes.[6] Seek immediate

medical attention.[3][6]

Spill and Disposal Plan

Proper containment and disposal are critical to prevent environmental contamination and
exposure.

Spill Response:
o Evacuate: Evacuate personnel to a safe area, upwind of the spill.[3]

e Ventilate: Ensure adequate ventilation.[3]
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o Contain: Collect the spilled material using non-sparking tools and place it in a suitable,
closed container for disposal.[3] Avoid generating dust.[3]

o Decontaminate: Clean the spill area thoroughly.
Disposal:

Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable local, state, and federal regulations.[3] Do not allow the material to
enter drains or water courses.[6]

Logical Relationship of Safety Protocols

The following diagram illustrates the interconnectedness of safety protocols when working with
3-Bromo-5-methylpicolinonitrile.

Interrelation of Safety Protocols
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Caption: The central role of the SDS in informing all safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-3-bromo-5-methylpicolinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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